5-(4-Chlorobenzyl)-4-(2,5-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
5-(4-Chlorobenzyl)-4-(2,5-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
Brand Name:
Vulcanchem
CAS No.:
893779-18-5
VCID:
VC0357004
InChI:
InChI=1S/C17H16ClN3O2S/c1-22-13-7-8-15(23-2)14(10-13)21-16(19-20-17(21)24)9-11-3-5-12(18)6-4-11/h3-8,10H,9H2,1-2H3,(H,20,24)
SMILES:
COC1=CC(=C(C=C1)OC)N2C(=NNC2=S)CC3=CC=C(C=C3)Cl
Molecular Formula:
C17H16ClN3O2S
Molecular Weight:
361.8g/mol
5-(4-Chlorobenzyl)-4-(2,5-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No.: 893779-18-5
Main Products
VCID: VC0357004
Molecular Formula: C17H16ClN3O2S
Molecular Weight: 361.8g/mol
| CAS No. | 893779-18-5 |
|---|---|
| Product Name | 5-(4-Chlorobenzyl)-4-(2,5-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
| Molecular Formula | C17H16ClN3O2S |
| Molecular Weight | 361.8g/mol |
| IUPAC Name | 3-[(4-chlorophenyl)methyl]-4-(2,5-dimethoxyphenyl)-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C17H16ClN3O2S/c1-22-13-7-8-15(23-2)14(10-13)21-16(19-20-17(21)24)9-11-3-5-12(18)6-4-11/h3-8,10H,9H2,1-2H3,(H,20,24) |
| Standard InChIKey | TYTPTWHKGWLFCB-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)OC)N2C(=NNC2=S)CC3=CC=C(C=C3)Cl |
| Canonical SMILES | COC1=CC(=C(C=C1)OC)N2C(=NNC2=S)CC3=CC=C(C=C3)Cl |
| PubChem Compound | 16418530 |
| Last Modified | Nov 11 2021 |
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